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Compound of Interest

Compound Name: 1-Bromopropane

Cat. No.: B046711

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

1-Bromopropane (also known as n-propyl bromide or nPB) is a colorless, flammable liquid
solvent utilized in various industrial and laboratory applications, including as a cleaning agent,
degreaser, and in adhesive formulations.[1] Due to its hazardous nature, proper handling and
disposal are critical to ensure the safety of laboratory personnel and to maintain environmental
compliance. This guide provides step-by-step procedures for the safe disposal of 1-
bromopropane, in alignment with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1-bromopropane with
extreme caution. It is classified as a flammable liquid and a potential human carcinogen.[1][2]
[3] Exposure can lead to significant health effects, including damage to the nervous system,
liver, and reproductive system.[4][5]

Personal Protective Equipment (PPE):

o Gloves: Standard nitrile gloves (11-13 mil thickness) are recommended for normal use, with
a breakthrough time of approximately one hour.[6] For prolonged contact, consult the glove
manufacturer's specific chemical resistance data.

» Eye Protection: Chemical splash goggles are mandatory to prevent eye irritation.[4]
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» Respiratory Protection: Work should be conducted in a well-ventilated area or under a
chemical fume hood to avoid inhalation of vapors.[7] If airborne concentrations are expected
to exceed exposure limits, a NIOSH/MSHA approved respirator is required.[8]

» Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[4]
Handling and Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated area, away from heat,
sparks, and open flames.[4][7]

o Use spark-proof tools and explosion-proof equipment when handling 1-bromopropane.[4]
e Ground and bond containers when transferring the material to prevent static discharge.[4]

» Avoid contact with incompatible materials such as strong oxidizing agents, strong bases, and
certain metals.[8]

Step-by-Step Disposal Procedure

1-Bromopropane must be managed as hazardous waste.[2] It should never be disposed of
down the drain or in regular trash.[2][6]

¢ Waste Identification and Collection:

o Collect all 1-bromopropane waste, including contaminated materials like gloves, wipes,
and absorbent pads, in a designated and clearly labeled hazardous waste container.

o The container must be compatible with 1-bromopropane and have a secure, tight-fitting
lid.

o Label the container with the words "Hazardous Waste," the full chemical name "1-
Bromopropane,” and a clear description of the contents.

e Segregation and Storage of Waste:

o Store the hazardous waste container in a designated satellite accumulation area or a
central hazardous waste storage area.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/b78106?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA10461AK&productDescription=1-BROMOPROPANE+99%25+250ML&vendorId=VN00024248&countryCode=US&language=en
https://employees.delta.edu/facilities/_safety-data-sheets/btomopropane-1-fisher-scientific.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/btomopropane-1-fisher-scientific.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/b78106?userType=undefined
https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://employees.delta.edu/facilities/_safety-data-sheets/btomopropane-1-fisher-scientific.pdf
https://employees.delta.edu/facilities/_safety-data-sheets/btomopropane-1-fisher-scientific.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10461AK&productDescription=1-BROMOPROPANE+99%25+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/4198.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/4198.pdf
https://www.techspray.com/safety-guide-for-proper-handling-of-1-bromopropane-npb-other-toxic-solvents
https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://www.benchchem.com/product/b046711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Ensure the storage area is well-ventilated and away from sources of ignition.

o Do not mix 1-bromopropane waste with other incompatible waste streams.

» Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[2]

o Provide the waste disposal company with an accurate description of the waste, including
its composition and volume.

o Follow all institutional and regulatory requirements for waste manifest documentation.
e Spill Management:

o In the event of a spill, evacuate non-essential personnel from the area.[2]

o Eliminate all ignition sources.[2]

o Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry
sand, or earth.[2][4][9]

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
hazardous waste container.[9]

o Ventilate and wash the spill area after cleanup is complete.[2]

Regulatory Framework

The U.S. Environmental Protection Agency (EPA) has identified 1-bromopropane as a
hazardous air pollutant (HAP) under the Clean Air Act.[10] Additionally, facilities that
manufacture or process 1-bromopropane are required to report their release and waste
management data under the Toxics Release Inventory (TRI) program.[11][12] The EPA has
also proposed a ban on several industrial, commercial, and consumer uses of 1-
bromopropane due to its unreasonable risk to human health.[5][13]

Quantitative Data Summary
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While specific quantitative limits for disposal can vary by jurisdiction and disposal facility, the
following table summarizes key exposure limits and physical properties of 1-bromopropane.

Parameter Value Reference

Not established; ACGIH

OSHA Permissible Exposure
recommends a TLV-TWA of 0.1  [14]

Limit (PEL)

ppm
ACGIH Threshold Limit Value

0.1 ppm [14]
(TLV-TWA)
Flash Point Flammable Liquid [2]
Hazard Class 3 (Flammable) [2]
UN Number UN 2344 [2]

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

1-Bromopropane Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 1-bromopropane waste in a laboratory setting.
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Waste Generation
(Used 1-Bromopropane & Contaminated Materials)

Collect in a Designated, Compatible
Hazardous Waste Container

Is the container properly labeled?
'‘Hazardous Waste, 1-Bromopropane'

Yes

Store in a Secure, Ventilated

Label Container Correctly Satellite Accumulation Area

Contact EHS or Licensed
Hazardous Waste Vendor

Complete Waste Manifest Documentation

Scheduled Waste Pickup

Final Disposal at a Licensed Facility
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-bromopropane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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